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Introduction
Methyl 2-methoxy-6-methylbenzoate is a key aromatic ester that serves as a crucial

intermediate in the synthesis of advanced agrochemicals. Its primary and most notable

application is in the production of the fungicide metrafenone. Metrafenone, a benzophenone-

class fungicide developed by BASF, is highly effective against powdery mildew on a variety of

crops.[1] The unique mode of action of metrafenone, which involves the disruption of the fungal

cytoskeleton, makes it a valuable tool in disease management strategies.[1] This document

provides detailed application notes and experimental protocols for the utilization of Methyl 2-
methoxy-6-methylbenzoate in the synthesis of metrafenone.

Application in Fungicide Synthesis: The Case of
Metrafenone
Methyl 2-methoxy-6-methylbenzoate is the direct precursor to 2-methoxy-6-methylbenzoic

acid, a central building block in the synthesis of metrafenone. The overall synthetic strategy

involves the hydrolysis of the methyl ester to the corresponding carboxylic acid, followed by

bromination, conversion to the acyl chloride, and a final Friedel-Crafts acylation reaction.
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Synthetic Pathway Overview
The logical workflow for the synthesis of metrafenone from Methyl 2-methoxy-6-
methylbenzoate is depicted below.
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Caption: Synthetic pathway of Metrafenone from Methyl 2-methoxy-6-methylbenzoate.
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Quantitative Data Summary
The following table summarizes the reported yields for the key steps in the synthesis of 2-

methoxy-6-methylbenzoic acid, a precursor to metrafenone. Data for the subsequent

bromination and acylation steps to yield metrafenone are less publicly available in terms of

precise yields and are often proprietary.

Step Reactants Product
Reported Yield
(%)

Reference

Hydrolysis of

Methyl 2-

methoxy-6-

methylbenzoate

Methyl 2-

methoxy-6-

methylbenzoate,

Sodium

Hydroxide, Water

2-Methoxy-6-

methylbenzoic

Acid

96.0 - 96.6 [2]

Experimental Protocols
The following protocols are based on established chemical transformations and information

from patent literature.

Protocol 1: Hydrolysis of Methyl 2-methoxy-6-
methylbenzoate to 2-Methoxy-6-methylbenzoic Acid
This protocol describes the saponification of the methyl ester to the corresponding carboxylic

acid.

Start Mix Methyl 2-methoxy-6-methylbenzoate,
NaOH solution, and water

Heat to 80-100°C
until reaction completion

Cool the reaction
mixture to 50-60°C

Acidify with H2SO4
to pH 1-3

Stir and cool to 20-30°C
to induce precipitation Filter and dry the solid product End:

2-Methoxy-6-methylbenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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